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Compound of Interest

Compound Name: 4-Chloro-3-fluorostyrene

Cat. No.: B2771509

This guide provides an in-depth examination of 4-Chloro-3-fluorostyrene, a halogenated
styrene derivative of significant interest in advanced materials and pharmaceutical synthesis.
Designed for researchers and drug development professionals, this document moves beyond a
standard safety data sheet to offer a deeper understanding of the compound's characteristics,
emphasizing the scientific rationale behind its safe handling, application, and emergency
response protocols.

Compound Identification and Rationale for Use

4-Chloro-3-fluorostyrene (CAS No. 1263414-46-5) is a substituted aromatic monomer.[1][2][3]
[4] Its utility in specialized applications stems from the unique combination of its vinyl group,
which is amenable to polymerization, and the specific placement of chloro- and fluoro-
substituents on the benzene ring. These halogens modify the electronic properties of the
styrene backbone, influencing polymer characteristics such as thermal stability, refractive
index, and dielectric constant.[2] Consequently, it serves as a valuable building block in the
synthesis of advanced polymers, liquid crystal displays (LCDs), and other specialty electronic
components.[2] In medicinal chemistry, the fluorinated and chlorinated phenyl motif is a
common feature in bioactive molecules, making this compound a relevant intermediate for
pharmaceutical research.[2]

Molecular Structure:

o Chemical Name: 4-Chloro-3-fluorostyrene
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e Synonyms: 1-Chloro-4-ethenyl-2-fluorobenzene
e Molecular Formula: CsHeCIF[2]
e Molecular Weight: 156.58 g/mol [2]

Hazard Identification and Mechanistic Insights

While a comprehensive toxicological profile for 4-Chloro-3-fluorostyrene is not extensively
documented in publicly available literature, data from chemical suppliers and analogous
structures like 4-chlorostyrene and 3-fluorostyrene provide a strong basis for hazard
assessment. The primary hazards are associated with its reactivity as a styrene derivative and
the irritant nature of halogenated aromatic compounds.

GHS Hazard Classification (Anticipated):

Based on supplier information, the compound is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.

The "Warning" signal word is associated with these classifications.[5]

Diagram: Hazard Identification Pathway

The following diagram illustrates the logical flow from the chemical's structural features to its
anticipated biological effects and required safety measures.
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Chemical Properties
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Caption: Logical flow from chemical structure to hazards and controls.

Physical and Chemical Properties: A Comparative
Overview

Quantitative data for 4-Chloro-3-fluorostyrene is limited. The table below presents predicted
or available data alongside data for related, well-characterized styrenes to provide context for
experimental planning.
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4-Chloro-3- 4- 3- Rationale for
Property .
fluorostyrene Chlorostyrene  Fluorostyrene Comparison
1263414-46-5[1] Structural
CAS Number 1073-67-2[6] 350-51-6[7]
[2][3] Analogs
Molecular Basis for
CsHeCIF[2] CsH7CI[6] CsH7F[7]
Formula property trends
Colorless to light o o General physical
Appearance o Clear liquid[8] Liquid
yellow liquid[1] state
Halogenation
N ) 194.0+20.0 °C increases boiling
Boiling Point ] 192 °C[8] ~196 °C ] )
(Predicted)[1] point relative to
styrene.
Denser than
1.190+0.06 water;
. ) 1.087 g/lcm3® @ o
Density g/cm3 (Predicted) 20°C[6] ~1.02 g/cm3 chlorination
[1] increases
density.
Styrenes are
) ) ) nonpolar and
» Insoluble in Insoluble in Insoluble in
Solubility generally
water (Expected)  water[6][8] water o )
immiscible with
water.
Implies moderate
0.816 mmHg @ -
Vapor Pressure N/A 25 °C[g] N/A volatility at room
temperature.
Likely a
] 64 °C/147.2 combustible
Flash Point N/A N/A o
°F[8] liquid; keep from

ignition sources.

Protocols for Safe Handling and Storage
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The primary directive for handling 4-Chloro-3-fluorostyrene is the prevention of contact and
inhalation. Its properties as a volatile, irritating liquid necessitate stringent engineering controls
and personal protective equipment (PPE).

Engineering Controls & Personal Workspace

Causality: The potential for respiratory irritation (H335) and the compound's volatility require
that all manipulations be performed within a certified chemical fume hood to maintain airborne
concentrations below any potential exposure limits.

Protocol: Work Area Setup

Fume Hood Verification: Confirm the chemical fume hood has a valid certification and is
functioning correctly (check airflow monitor).

Clutter-Free Zone: Ensure the workspace within the hood is free of unnecessary equipment
to maintain smooth airflow.

Spill Containment: Work within a secondary containment tray to manage any potential spills.

Emergency Access: Verify unobstructed access to a safety shower and eyewash station.

Personal Protective Equipment (PPE)

Causality: The compound is a known skin (H315) and serious eye (H319) irritant. Therefore, a
complete barrier is required.

Protocol: Donning PPE

o Eye Protection: Wear chemical splash goggles that conform to EN166 or NIOSH standards.
A face shield should be worn over goggles if there is a significant splash risk.

e Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any defects before use.
For prolonged operations or when handling larger quantities, consider double-gloving.

» Body Protection: A flame-resistant laboratory coat is mandatory.

o Footwear: Closed-toe shoes are required at all times in the laboratory.
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Storage and Stability

Causality: Styrene derivatives can undergo self-polymerization, a reaction often initiated by
heat or light. The presence of stabilizers (like TBC, 4-tert-butylcatechol) in related products
indicates this risk.[2]

Protocol: Compound Storage

Temperature: Store in a refrigerator or freezer, under -20°C, as recommended for long-term
stability.[1] For short-term use, storage at 2-8°C under an inert gas is acceptable.[2][5]

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation
and moisture-induced reactions. The container must be sealed tightly.[1]

« Ignition Sources: Store in a designated flammables cabinet, away from heat, sparks, and
open flames.[9]

o Incompatibilities: Keep away from strong oxidizing agents, acids, and bases which can
catalyze vigorous reactions.[10]

Emergency Procedures and First Aid

Rapid and informed response is critical to mitigating exposure.

Diagram: Emergency Response Workflow
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Skin Contact (H315)

- Rinse skin with copious - .
Immediately remove amounts of water/shower Seek medical advice if
contaminated clothing. for 15 minutes. irritation persists.

Exposure Event

Click to download full resolution via product page

Caption: Step-by-step workflow for first aid response to exposure.

Protocol: Accidental Release

o Evacuate: Immediately alert others in the area and evacuate non-essential personnel.
¢ Ignition Sources: Remove all sources of ignition (e.g., turn off hot plates, equipment).[9][10]
e Ventilate: Ensure the area is well-ventilated, relying on the fume hood to contain vapors.

e Containment: Use an inert absorbent material like sand, vermiculite, or commercial sorbent
pads to contain the spill. Do not use combustible materials like paper towels for large spills.

[9]

o Collection: Wearing appropriate PPE, carefully collect the absorbed material using non-
sparking tools and place it into a labeled, sealed container for hazardous waste disposal.[9]

« Decontamination: Clean the spill area thoroughly with soap and water.
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» Disposal: Dispose of all contaminated materials as hazardous waste in accordance with
institutional and local regulations.[10]

Disposal Considerations

All waste containing 4-Chloro-3-fluorostyrene, including empty containers, absorbent
materials from spills, and contaminated PPE, must be treated as hazardous chemical waste.
Containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste. Do not dispose of this chemical down the drain or in general waste streams.

Conclusion

4-Chloro-3-fluorostyrene is a valuable monomer for specialized chemical synthesis, but its
safe use is predicated on a thorough understanding of its potential hazards as an irritant and
combustible liquid. By adhering to the principles of hazard minimization through robust
engineering controls, appropriate personal protective equipment, and well-defined emergency
protocols, researchers can effectively and safely leverage the unique properties of this
compound in their development workflows. The guidance provided herein, synthesized from
data on analogous compounds and supplier information, offers a framework for establishing a
culture of safety and scientific integrity in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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